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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 2-
Chloro-5-methoxyaniline, a compound requiring careful management due to its hazardous

properties.

I. Immediate Safety and Hazard Information
2-Chloro-5-methoxyaniline is classified as a hazardous substance. It is harmful if swallowed,

in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3] It may also

cause respiratory irritation.[1][3] Therefore, strict adherence to safety protocols is essential

during handling and disposal.

Key Hazard Statements:

Harmful if swallowed (Acute Toxicity, Oral - Category 4)[4]

Harmful in contact with skin (Acute Toxicity, Dermal - Category 4)[4]

Causes skin irritation (Skin Corrosion/Irritation - Category 2)[4]

Causes serious eye irritation (Serious Eye Damage/Eye Irritation - Category 2)[4]

May cause respiratory irritation (Specific target organ toxicity - single exposure - Category 3)

[4]
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II. Quantitative Data Summary
A summary of the physical and chemical properties of 2-Chloro-5-methoxyaniline is provided

below.

Property Value

Molecular Formula C₇H₈ClNO

Melting Point 23-27 °C / 73.4 - 80.6 °F[4]

Boiling Point 135 - 137 °C / 275 - 278.6 °F @ 12 mmHg[4]

Density 1.261 g/mL at 25 °C

Flash Point > 110 °C / > 230 °F[4]

III. Personal Protective Equipment (PPE)
Before handling 2-Chloro-5-methoxyaniline for any purpose, including disposal, ensure the

following personal protective equipment is worn:

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[5] Use a proper glove removal technique to avoid skin contact with the product.

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

IV. Step-by-Step Disposal Protocol
The disposal of 2-Chloro-5-methoxyaniline must be managed as hazardous waste.[6] Do not

dispose of this chemical in regular trash or down the drain.[6][7]

1. Waste Segregation and Collection:
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Designate a specific, clearly labeled hazardous waste container for 2-Chloro-5-
methoxyaniline waste. The container should be made of a compatible material (e.g., high-

density polyethylene - HDPE).

Collect all solid waste contaminated with 2-Chloro-5-methoxyaniline, including used filter

paper, contaminated gloves, and weigh boats, directly into this container.[7]

For liquid waste containing 2-Chloro-5-methoxyaniline, use a separate, compatible, and

clearly labeled hazardous waste container.

2. Container Management:

Keep the hazardous waste container tightly closed except when adding waste.[7]

Store the container in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[2][7]

Ensure the container is properly labeled with the words "Hazardous Waste," the full chemical

name "2-Chloro-5-methoxyaniline," and any other information required by your institution's

environmental health and safety (EHS) department.

3. Spill Management:

In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[2][8]

For solid spills, sweep up the material and place it into a suitable, closed container for

disposal.[2] Avoid creating dust.[9]

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, earth, vermiculite) and place it in the designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as

hazardous waste.

4. Final Disposal:

The disposal of 2-Chloro-5-methoxyaniline waste must be handled by a licensed

professional waste disposal service.[7][9]
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The recommended method of disposal is often incineration in a chemical incinerator

equipped with an afterburner and scrubber.[7]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container. They will ensure compliance with all local, state, and federal

regulations.[10]

V. Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Chloro-5-methoxyaniline.
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Workflow for 2-Chloro-5-methoxyaniline Disposal

Waste Generation and Collection
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Securely Closed

Check for Leaks Ensure Proper Ventilation Contact EHS

Ready for Pickup

Professional Disposal Service

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chloro-5-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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